![molecular formula C22H24N4O3 B264953 6-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidin-4-one](/img/structure/B264953.png)
6-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidin-4-one, also known as MPMP, is a small molecule inhibitor that has shown potential in various scientific research applications.
Mechanism of Action
6-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidin-4-one acts as a small molecule inhibitor of protein kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase 3 (GSK3). By inhibiting these kinases, this compound disrupts cell signaling pathways and inhibits cell proliferation. This compound also inhibits the activity of phosphodiesterase (PDE) enzymes, which are involved in the degradation of cyclic nucleotides such as cAMP and cGMP. This leads to an increase in intracellular levels of these cyclic nucleotides, which can have various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, anti-inflammatory activity, and improvement of cognitive function. This compound has also been found to have antioxidant properties and to protect against oxidative stress-induced cell damage.
Advantages and Limitations for Lab Experiments
6-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidin-4-one has several advantages for lab experiments, including its high potency and selectivity for protein kinases and PDE enzymes. However, this compound also has some limitations, such as its relatively low solubility in aqueous solutions and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 6-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidin-4-one, including its potential as a therapeutic agent for cancer, inflammation, and neurological disorders. Further studies are needed to investigate the safety and efficacy of this compound in animal models and clinical trials. In addition, the development of more potent and selective this compound analogs could lead to improved therapeutic outcomes. Finally, the elucidation of the crystal structure of this compound in complex with its target enzymes could provide valuable insights into its mechanism of action and aid in the design of more potent inhibitors.
Synthesis Methods
The synthesis of 6-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidin-4-one involves the reaction of 2-amino-6-(2-methoxyphenyl)pyrimidin-4(3H)-one with 4-(4-methoxyphenyl)piperazine in the presence of a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is purified by column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
6-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidin-4-one has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been shown to inhibit the activity of protein kinases, which play a crucial role in cell signaling pathways and are often dysregulated in cancer cells. This compound has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
properties
Molecular Formula |
C22H24N4O3 |
---|---|
Molecular Weight |
392.5 g/mol |
IUPAC Name |
6-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidin-4-one |
InChI |
InChI=1S/C22H24N4O3/c1-28-17-9-7-16(8-10-17)25-11-13-26(14-12-25)22-23-19(15-21(27)24-22)18-5-3-4-6-20(18)29-2/h3-10,15H,11-14H2,1-2H3,(H,23,24,27) |
InChI Key |
COWAYXZRKXOLJQ-UHFFFAOYSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C3=NC(=O)C=C(N3)C4=CC=CC=C4OC |
SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C3=NC(=O)C=C(N3)C4=CC=CC=C4OC |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C3=NC(=O)C=C(N3)C4=CC=CC=C4OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.